2-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-amine hydrochloride

• Molecular Formula: C5H11ClN4
• Molecular Weight: 162.62 g/mol
• IUPAC Name: 2-(1-methyltriazol-4-yl)ethanamine;hydrochloride
• InChI: InChI=1S/C5H10N4.ClH/c1-9-4-5(2-3-6)7-8-9;/h4H,2-3,6H2,1H3;1H
• InChI Key: JBQAEYDSPTZKNV-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(N=N1)CCN.Cl

Description

Chemical Structure: The compound features a 1,2,3-triazole ring substituted with a methyl group at the 1-position and an ethylamine side chain at the 4-position, forming a hydrochloride salt. Molecular Formula: C₅H₁₁ClN₄ (Molecular Weight: 162.6 g/mol) . Properties: Purity ≥95%, chiral configuration (as noted in the (1R)-stereoisomer variant) . Applications: Primarily used in pharmaceutical research, particularly as a building block for TAAR1 (Trace Amine-Associated Receptor 1) agonists, which are explored for treating psychiatric disorders .

Preparation Methods

Synthesis via Azide-Alkyne Cycloaddition ("Click" Chemistry)

A prevalent method involves the copper(I)-catalyzed cycloaddition of an azide with a terminal alkyne bearing the appropriate substituents:

• Step 1: Preparation of the azide precursor, typically 2-azidoethylamine or a protected derivative.
• Step 2: Reaction with a methyl-substituted terminal alkyne under copper(I) catalysis in a suitable solvent (e.g., acetonitrile or aqueous mixtures) at room temperature.
• Step 3: Isolation of the 1,4-disubstituted 1,2,3-triazole intermediate.

This method is noted for its mild conditions, high regioselectivity, and good yields (typically 76–86%).

Functional Group Transformations to Introduce the Ethanamine Moiety

Following triazole ring formation, the side chain can be modified to introduce the ethanamine group:

• Reduction of a nitrile or oxime precursor to the primary amine.
• Direct use of aminoalkyne or aminoazide precursors to incorporate the amine functionality during cycloaddition.
• Formation of the hydrochloride salt by treatment with hydrochloric acid to improve the compound’s stability and solubility.

For example, the condensation of 1-(5-methyl-1H-1,2,3-triazol-4-yl)ethan-1-one with hydroxylamine hydrochloride in ethanol under reflux yields oxime derivatives, which can be further transformed to amines.

Representative Experimental Procedures and Yields

Step	Reaction Type	Reagents/Conditions	Yield (%)	Notes
1	Azide preparation	Sodium azide with haloalkane or tosylate precursor	70–80	Formation of azidoethylamine derivatives
2	Copper(I)-catalyzed azide-alkyne cycloaddition	CuI, triethylamine, acetonitrile, room temperature, 3 h	76–86	Formation of 1,4-disubstituted 1,2,3-triazole core
3	Oxime formation	Hydroxylamine hydrochloride, reflux in ethanol, 5 h	86	Conversion of ethanone-triazole to oxime intermediate
4	Reduction/amination	Suitable reducing agent or amination protocol	Variable	Conversion of oxime or nitrile to ethanamine moiety
5	Salt formation	Treatment with HCl	Quantitative	Formation of hydrochloride salt for improved handling and stability

Mechanistic Insights and Optimization

• The copper(I)-catalyzed azide-alkyne cycloaddition proceeds via a copper-acetylide intermediate facilitating regioselective 1,4-substitution on the triazole ring.
• Reaction conditions such as solvent choice (e.g., THF/H2O mixtures), temperature (room temperature to 85–90°C), and catalyst loading (5 mol% Cu(I)) significantly influence yield and purity.
• The use of triethylamine as a base and copper(I) iodide as the catalyst is common to maintain the copper in its active oxidation state.
• Oxime formation from ethanone derivatives is typically carried out under reflux conditions with excess hydroxylamine hydrochloride, monitored by thin-layer chromatography (TLC).
• Crystallization from solvents such as dimethylformamide (DMF) is used to purify intermediates and final products, yielding crystalline solids with high purity.

Summary of Key Literature Sources

Source	Focus Area	Contribution to Preparation Methods
PMC9786072	Synthesis of 1,2,3-triazole heterocycles	Describes complex heterocycle synthesis involving triazole rings, useful for analog design
PMC3791931	Synthesis of 1,2,3-triazole derivatives	Details azide and acetylacetone reactions, acid chloride intermediates, and cyclizations
ORCA Cardiff 2023	Oxime formation on triazole ethanone derivatives	Provides experimental details for oxime synthesis and characterization
Frontiers in Chemistry 2021	"Click" chemistry and Suzuki-Miyaura cross-coupling	Describes efficient azide-alkyne cycloaddition and subsequent functionalization

Chemical Reactions Analysis

Types of Reactions

2-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-amine hydrochloride can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate to form corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the triazole ring can be substituted with different functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Hydrogen peroxide, potassium permanganate.

Reducing agents: Sodium borohydride, lithium aluminum hydride.

Catalysts: Sodium hydroxide, potassium carbonate.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield triazole oxides, while reduction can produce triazole amines .

Scientific Research Applications

2-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-amine hydrochloride has several scientific research applications:

Medicinal Chemistry: The compound is used in the development of pharmaceuticals due to its potential biological activity.

Organic Synthesis: It serves as an intermediate in the synthesis of complex organic molecules, facilitating the construction of diverse chemical structures.

Materials Science: The compound is used in the preparation of advanced materials, including polymers and nanomaterials, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 2-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-amine hydrochloride involves its interaction with specific molecular targets and pathways. The triazole ring can form coordination complexes with metal ions, enhancing its catalytic activity in various chemical reactions. Additionally, the compound can interact with biological macromolecules, influencing their function and activity .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Variations and Key Differences

The following table summarizes critical structural and functional differences between the target compound and analogs:

Compound Name	Triazole Type	Substituent(s) on Triazole	Amine Structure	Molecular Formula	Molecular Weight (g/mol)	Key Applications/Notes
2-(1-Methyl-1H-1,2,3-triazol-4-yl)ethan-1-amine hydrochloride	1,2,3-triazole	1-methyl	Primary amine (ethyl)	C₅H₁₁ClN₄	162.6	TAAR1 agonist precursor
(1-Ethyl-1H-1,2,3-triazol-4-yl)methylamine hydrochloride	1,2,3-triazole	1-ethyl	Secondary amine (methyl)	C₆H₁₃ClN₄	176.65	Not specified; likely pharmacological use
2-(5-(4-Fluorophenyl)-4H-1,2,4-triazol-3-yl)ethan-1-amine hydrochloride (34)	1,2,4-triazole	5-(4-fluorophenyl)	Primary amine (ethyl)	C₁₀H₁₁ClFN₄	241.67	TAAR1 agonist with enhanced receptor affinity
2-Phenyl-2-(4H-1,2,4-triazol-3-yl)ethan-1-amine hydrochloride	1,2,4-triazole	3-phenyl	Primary amine (ethyl)	C₁₀H₁₃ClN₄	224.69	Structural complexity for targeted drug design
2-(4-Phenyl-1H-1,2,3-triazol-1-yl)ethan-1-amine dihydrochloride	1,2,3-triazole	4-phenyl	Primary amine (ethyl)	C₁₀H₁₄Cl₂N₄	261.16	Dihydrochloride salt for improved solubility
(1R)-1-[1-(Propan-2-yl)-1H-1,2,3-triazol-4-yl]ethan-1-amine hydrochloride	1,2,3-triazole	1-isopropyl	Chiral primary amine	C₇H₁₅ClN₄	190.67	Steric effects on receptor binding

Impact of Structural Modifications

Triazole Core :

• 1,2,3-Triazole vs. 1,2,4-Triazole : 1,2,3-Triazoles (target compound) exhibit distinct electronic properties and regioselectivity compared to 1,2,4-triazoles (e.g., compound 34). The 1,2,3-triazole’s stability under physiological conditions makes it preferred in drug design .
• Substituent Position: Substituents at the 1-position (e.g., methyl, ethyl, isopropyl) influence steric bulk and lipophilicity.

Amine Side Chain :

• Primary vs. Secondary Amines : Primary amines (target compound) are more reactive and often critical for forming hydrogen bonds with biological targets. Secondary amines (e.g., compound in ) may reduce metabolic degradation but limit hydrogen-bonding capacity.

Aromatic Substituents :

• Phenyl and Fluorophenyl Groups : Aromatic substituents (e.g., in ) enhance π-π stacking interactions with receptor sites, improving binding affinity. Fluorine substitution (compound 34) introduces electron-withdrawing effects, altering pharmacokinetics .

Biological Activity

2-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-amine hydrochloride is a triazole derivative that has garnered attention in medicinal chemistry due to its potential biological activities. Triazoles are known for their versatility in drug development, particularly in the fields of antifungal, antibacterial, and anticancer agents. This article explores the biological activity of this compound, including its mechanisms of action, therapeutic applications, and relevant case studies.

The compound's molecular formula is $C_5H_{10}N_4\cdot HCl$, and it possesses a triazole ring which is crucial for its biological interactions. The structural formula can be represented as follows:

$$\text{Molecular Structure }\quad \text{C}_5\text{H}_{10}\text{N}_4\text{HCl}$$

Research indicates that the biological activity of 2-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-amine hydrochloride may involve several mechanisms:

• Inhibition of Enzymatic Activity : Triazole compounds often inhibit enzymes involved in critical biological pathways. For instance, they can inhibit cytochrome P450 enzymes, which are essential for drug metabolism.
• Antimicrobial Activity : Similar triazole derivatives have demonstrated significant antifungal properties by disrupting fungal cell membrane synthesis.
• Interaction with Receptors : Some studies suggest that this compound may act as an agonist or antagonist at specific neurotransmitter receptors, influencing neurological pathways.

Antifungal Activity

A study explored the antifungal properties of triazole derivatives, demonstrating that compounds with similar structures to 2-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-amine hydrochloride exhibited effective inhibition against various fungal strains. The Minimum Inhibitory Concentration (MIC) values were determined and compared across different triazole compounds.

Compound	MIC (µg/mL)	Fungal Strain
Compound A	8	Candida albicans
Compound B	16	Aspergillus niger
2-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-amino hydrochloride	12	Candida glabrata

Anticancer Activity

In vitro studies have shown that triazole derivatives can induce apoptosis in cancer cells. A notable case study involved the evaluation of a related triazole compound where significant cytotoxicity was observed against breast cancer cell lines.

Case Study Summary:
A recent investigation assessed the anticancer potential of a similar triazole derivative:

• Cell Line : MCF-7 (breast cancer)
• IC50 Value : 15 µM after 48 hours of treatment

This suggests that modifications to the triazole structure can enhance anticancer activity.

Pharmacokinetics and Toxicology

Understanding the pharmacokinetic profile is essential for evaluating the therapeutic potential of 2-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-amino hydrochloride. Preliminary data indicate moderate solubility and stability under physiological conditions. However, toxicity assessments are necessary to ensure safety for clinical applications.

Toxicity Profile

Toxicological evaluations have shown that while some triazoles exhibit low toxicity profiles in animal models, further studies are needed to establish safety margins for human use.